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Nimesulide Safety Profile at a Glance

The table below summarizes the core safety information for nimesulide.

Aspect Details

Primary Safety Concern Drug-Induced Liver Injury (DILI) [1]

Spectrum of Liver Injury Transient enzyme elevations → Symptomatic hepatitis with

jaundice → Fulminant hepatic failure [1]

Reported Mortality Rate (in
jaundiced cases)

10% - 20% [1]

Estimated Incidence of Clinically
Apparent Liver Injury

~1 in 50,000 users [1] [2]

Typical Latency to Onset Few days to 6 months (median ~4 weeks); severe cases

reported after 3-5 days [1]

Common Non-Hepatic Adverse
Effects

Gastrointestinal upset (nausea, diarrhea, pain), dizziness,

somnolence, skin rash, pruritus [1] [2] [3]
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Aspect Details

Key Risk Mitigation Strategy Limit treatment duration to a maximum of 15 days [1] [2]

Quantitative Risk Data from Meta-Analysis

A 2019 systematic review and meta-analysis pooled data from various study designs to quantify the risk of

nimesulide-induced hepatotoxicity [4]. The findings are summarized below.

Analysis Type Comparison Risk Estimate (Pooled) Notes

| Disproportionality Analysis | Nimesulide vs. Other NSAIDs | Reporting Odds Ratio (ROR): 4.05 (95%

CI: 3.46-4.75) [4] | Indicates a four-fold higher reporting rate of liver injury with nimesulide compared to

other NSAIDs in pharmacovigilance databases. | | Relative Risk Analysis | Nimesulide vs. Other

NSAIDs/No NSAID | Relative Risk (RR): 2.30 (95% CI: 1.74-3.05) [4] | Indicates nimesulide users had

over twice the risk of experiencing hepatotoxicity. |

Mechanism of Hepatotoxicity and Experimental
Assessment

The exact mechanism of nimesulide-induced liver injury is not fully established but is considered

idiosyncratic [1]. It is hypothesized to be due to a reaction to a reactive metabolite formed during hepatic

metabolism [1] [5]. The multifaceted action of nimesulide involves several pathways, as illustrated in the

following mechanism-of-action workflow.
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Nimesulide

COX-2 Inhibition Phosphodiesterase Type 4 (PDE4) Inhibition Scavenging of Reactive Oxygen Species (ROS) Inhibition of Matrix Metalloproteinases (MMPs) Inhibition of Histamine Release Inhibition of Platelet-Activating Factor (PAF)

Reduced Pro-inflammatory Prostaglandins Increased cAMP Reduced Oxidative Stress Reduced Tissue Damage Reduced Influx of Inflammatory Cells

Anti-inflammatory Effect

Analgesic Effect Antipyretic Effect

Click to download full resolution via product page

Nimesulide's primary action is the selective inhibition of cyclooxygenase-2 (COX-2), reducing the synthesis

of prostaglandins at inflammation sites [1] [6]. Its broader mechanism includes inhibiting phosphodiesterase

type 4 (PDE4) to increase cAMP levels, scavenging reactive oxygen species (ROS), inhibiting matrix

metalloproteinases (MMPs) and histamine release, and reducing platelet-activating factor (PAF) production

[7] [6]. These multifaceted actions collectively contribute to its anti-inflammatory, analgesic, and antipyretic

effects.

For assessing hepatotoxicity causality in reported cases, the Roussel Uclaf Causality Assessment Method

(RUCAM) is a standardized tool [4]. It scores cases based on key elements:

Time to onset from drug start

Course after drug cessation
Risk factors (e.g., alcohol use)

Concomitant drug use
Exclusion of alternative causes
Previous hepatotoxicity information
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Response to re-challenge

Cases are classified as highly probable, probable, possible, or unlikely based on the total score [4].

Risk Management and Regulatory Context

Patient Selection: Contraindicated in patients with pre-existing liver disease or known
hypersensitivity to NSAIDs/sulfonamides [1] [2] [5]

Treatment Duration: Strictly limit use to a maximum of 15 days; shorter duration does not eliminate
risk of severe hepatotoxicity [1] [2]

Clinical Monitoring: No specific monitoring protocol is universally mandated, but clinicians should
maintain high vigilance and advise patients to discontinue nimesulide and seek immediate medical

attention if symptoms like anorexia, nausea, vomiting, abdominal pain, fatigue, or dark urine occur [1]
Regulatory Status: Not approved in the U.S., Canada, Australia, and many other countries; banned

or suspended in several European countries (e.g., Spain, Finland, Ireland) due to hepatotoxicity
concerns [1] [2] [4]

Environmental and Veterinary Toxicity

Compounding its human safety concerns, nimesulide is toxic to vultures [2] [8]. Experimental studies show

that vultures fed carcasses of livestock treated with nimesulide develop kidney failure, visceral gout, and die

within 26-29 hours of exposure [8]. This has led India to ban nimesulide for veterinary use to protect

critically endangered vulture populations [2] [8].

Nimesulide's efficacy is counterbalanced by a significant risk of severe hepatotoxicity. For researchers and

clinicians, a thorough understanding of its safety profile, strict adherence to short-term use, and vigilant

patient monitoring are paramount.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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